Cas no 2171848-73-8 (1-(3-Chloro-2-fluorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid)

• Product Name: 1-(3-Chloro-2-fluorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid
• CAS No: 2171848-73-8
• MF: C₁₁H₈ClF₃O₂
• MW: 264.628232955933
• CID: 5794935
• PubChem ID: 165527401
• Update Time: 2025-10-18

1-(3-Chloro-2-fluorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-fluorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid
• 2171848-73-8
• EN300-1460944
• 1-(3-Chloro-2-fluorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid

• Inchi： 1S/C11H8ClF3O2/c12-7-3-1-2-6(8(7)13)10(9(16)17)4-11(14,15)5-10/h1-3H,4-5H2,(H,16,17)
• InChI Key： IENJGQUTNGWRKT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1(C(=O)O)CC(C1)(F)F

Computed Properties

• Exact Mass: 264.0164917g/mol
• Monoisotopic Mass: 264.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-Chloro-2-fluorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid

Introduction to 1-(3-Chloro-2-fluorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid (CAS No. 2171848-73-8)

1-(3-Chloro-2-fluorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2171848-73-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with fluorine and chlorine atoms, which endows it with unique electronic and steric properties. The presence of both fluoro and chloro substituents in the aromatic ring enhances its potential as a building block for the development of novel therapeutic agents.

The structural features of 1-(3-Chloro-2-fluorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid make it an intriguing candidate for further exploration in drug discovery. The cyclobutane ring introduces rigidity to the molecular framework, which can be advantageous in optimizing binding interactions with biological targets. Additionally, the fluorine atoms at the 3,3-position contribute to metabolic stability and lipophilicity, key factors in drug design. The 3-chloro-2-fluorophenyl moiety further enhances the compound's potential by providing a site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in the development of fluorinated heterocycles as pharmacophores due to their ability to modulate pharmacokinetic properties and improve drug efficacy. The compound 1-(3-Chloro-2-fluorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid aligns with this trend, as it incorporates multiple fluorine atoms that can influence both electronic distribution and molecular interactions. This has led to its investigation in various therapeutic areas, including oncology, immunology, and anti-inflammatory applications.

One of the most compelling aspects of this compound is its potential as a scaffold for kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the structural rigidity provided by the cyclobutane ring and the electronic effects of fluorine and chlorine substituents, researchers have designed derivatives of 1-(3-Chloro-2-fluorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid that exhibit potent inhibitory activity against specific kinases. Preliminary studies have shown promising results in preclinical models, suggesting its utility in developing targeted therapies.

Another area where this compound has shown promise is in the development of antiviral agents. The unique structural motifs present in 1-(3-Chloro-2-fluorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid allow for interactions with viral proteases and polymerases, which are essential for viral replication. Researchers have synthesized analogs of this compound that demonstrate inhibitory activity against various viruses, including those responsible for human immunodeficiency virus (HIV) and hepatitis C virus (HCV). These findings highlight the broad therapeutic potential of this scaffold.

The synthesis of 1-(3-Chloro-2-fluorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid presents unique challenges due to the presence of multiple functional groups requiring precise control during reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate access to this compound but also provide valuable insights into developing similar fluorinated heterocycles for future drug discovery efforts.

In conclusion, 1-(3-Chloro-2-fluorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid (CAS No. 2171848-73-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an attractive scaffold for developing novel therapeutic agents across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.